Cas no 99365-40-9 (6-Bromooxindole)

• Product Name: 6-Bromooxindole
• CAS No: 99365-40-9
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD02179605
• CID: 62059
• PubChem ID: 24881127
• Update Time: 2025-05-21

6-Bromooxindole Chemical and Physical Properties

Names and Identifiers

• 6-Bromoindolin-2-one
• 6-Bromoindole-2-one
• 6-BROMO-1,3-DIHYDRO-INDOL-2-ONE
• 6-BROMO-2-OXYINDOLE
• 6-BROMO-2-OXINDOLE
• 2H-INDOL-2-ONE, 6-BROMO-1,3-DIHYDRO-
• BROMOOXINDOLE (6-)
• 6-Bromo-1,3-dihydro-2H-indol-2-one
• 6-Bromooxoindole
• 6-Bromoxoindole
• 6-Bromooxindole
• 6-Bromo-2-indolinone
• 6-bromooxindol
• 6-BROMO-2,3-DIHYDRO-1H-INDOL-2-ONE
• 6-bromo-1,3-dihydroindol-2-one
• 6-bromoxindole
• 6-bromoindolinone
• 6-Bromo-oxindole
• zlchem 59
• 6-bromo-2 oxindole
• PubChem7320
• 6-bromo-2H-indol-2-one
• 6-BROMO-2-OXOINDOLE
• 6-Bromoindole-2-one;6-Bromo-2-oxindole
• CHEMBL2381492
• FS-2852
• JARRYVQFBQVOBE-UHFFFAOYSA-N
• BCP26407
• DTXSID90378341
• Q-102630
• 99365-40-9
• B3601
• AM804635
• 6-Bromo-2-oxindole, 97%
• 4k60
• 6-BROMO-2-OXOINDOLINE
• PB24760
• Q27452315
• PD078854
• FT-0601184
• MFCD02179605
• BDBM50434121
• AKOS005258781
• SCHEMBL19982
• SY004439
• CS-W008941
• EN300-86235
• HY-59227
• BBL102683
• STL556488
• DB-007138
• 6-Bromo-2-oxindole;

• MDL： MFCD02179605
• Inchi： 1S/C8H6BrNO/c9-6-2-1-5-3-8(11)10-7(5)4-6/h1-2,4H,3H2,(H,10,11)
• InChI Key： JARRYVQFBQVOBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(C2)=O

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: solid
• Density: 1.666
• Melting Point: 216.0 to 220.0 deg-C
• Boiling Point: 343.6±42.0 °C at 760 mmHg
• Flash Point: 161.6℃
• Refractive Index: 1.698
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.10000
• LogP: 2.08170
• Solubility: Not determined

6-Bromooxindole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-Bromooxindole

6-Bromooxindole: A Comprehensive Overview

6-Bromooxindole, also known by its CAS number 99365-40-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxindoles, which are known for their versatile applications in drug discovery and materials science. The structure of 6-Bromooxindole consists of an oxindole ring with a bromine atom substituted at the 6-position, making it a valuable precursor for various synthetic transformations.

The synthesis of 6-Bromooxindole typically involves the bromination of oxindole derivatives, often using bromine or brominating agents under controlled conditions. This process is well-documented in the literature, with researchers exploring various reaction conditions to optimize yield and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of this reaction while minimizing environmental impact.

6-Bromooxindole has demonstrated promising pharmacological properties, particularly in the context of its potential as an anti-tumor agent. Research indicates that this compound exhibits selective cytotoxicity against cancer cell lines, suggesting its potential role in chemotherapy. Additionally, studies have explored its ability to modulate cellular signaling pathways, such as the MAPK and PI3K/AKT pathways, which are often dysregulated in cancer.

In the realm of materials science, 6-Bromooxindole has been investigated for its application in organic electronics. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements have highlighted its potential as a building block for constructing functional materials with tailored electronic characteristics.

The global market for oxindole derivatives, including 6-Bromooxindole, is experiencing growth due to increasing demand from pharmaceutical and biotechnology industries. Key players in this market are focusing on expanding their production capabilities to meet the rising demand for high-purity oxindole derivatives for research and development purposes.

In conclusion, 6-Bromooxindole, with its CAS number 99365-40-9, stands as a pivotal compound in contemporary chemical research. Its diverse applications across pharmacology and materials science underscore its importance as a versatile building block for innovation. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing both therapeutic development and technological innovation.